Cas no 1597195-23-7 (Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl-)

• Product Name: Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl-
• CAS No: 1597195-23-7
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5295591
• Update Time: 2025-06-11

Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl-

• Inchi： 1S/C8H16N2O/c1-6(2)7(11)10-8(5-9)3-4-8/h6H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key： CYFIJEYELZHFEF-UHFFFAOYSA-N
• SMILES： C(NC1(CN)CC1)(=O)C(C)C

Additional information on Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl-

Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl- (CAS No. 1597195-23-7): A Comprehensive Overview

Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl-, identified by its CAS number 1597195-23-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a unique structural motif consisting of a cyclopropyl ring linked to an aminomethyl group, which is further connected to a methyl-substituted propanamide backbone. The intricate architecture of this molecule positions it as a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents and synthetic intermediates.

The< strong>cyclopropyl moiety in this compound is particularly noteworthy due to its rigid three-membered ring structure, which can influence the compound's conformational flexibility and interactions with biological targets. The presence of an< strong>aminomethyl group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. These structural features make Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl- a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways by interacting with specific enzymes or receptors. The< strong>propanamide core in this compound offers a scaffold that can be optimized for binding affinity and selectivity. Furthermore, the< strong>methyl substituent on the amide nitrogen may enhance metabolic stability, making it a favorable candidate for drug candidates that require prolonged biological activity.

Recent studies have highlighted the potential of cyclopropyl-containing compounds in pharmaceutical research. The< strong>cyclopropyl ring is known to exhibit unique electronic and steric properties that can influence molecular recognition processes. For instance, studies have shown that cyclopropyl groups can enhance binding interactions by providing hydrophobic pockets or by engaging in specific hydrogen bonding arrangements. These findings suggest that< strong>Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl- may exhibit promising pharmacological activities when incorporated into drug-like molecules.

The< strong>aminomethyl group in this compound also opens up possibilities for further derivatization, allowing chemists to explore various functionalization strategies. For example, introduction of aldehydes, ketones, or other electrophiles at the amine position can lead to the formation of Schiff bases or other heterocyclic compounds. These derivatives may exhibit enhanced biological activity or improved pharmacokinetic properties compared to the parent compound.

The synthesis of< strong>Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclopropanation reactions to introduce the cyclopropyl ring, followed by nucleophilic substitution or condensation reactions to establish the amide bond. Advanced techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to achieve high yields and purity.

The pharmacological potential of this compound has not been extensively explored in clinical settings as of now; however, preclinical studies suggest that it may have applications in areas such as pain management, anti-inflammatory therapy, and neuroprotective agents. The unique structural features of< strong>Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl-, particularly the cyclopropyl and aminomethyl moieties, make it an attractive scaffold for further investigation.

In conclusion, Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl-, with its CAS number 1597195-23-7, represents a fascinating molecule with significant potential in pharmaceutical research. Its distinctive structural features and synthetic accessibility position it as a valuable tool for chemists and biologists seeking to develop novel therapeutic agents. As research continues to uncover new applications for cyclopropyl-containing compounds,< strong>Propanamide, N-[1-(aminomethyl)cyclopropyl]-2-methyl- is poised to play an important role in future drug discovery efforts.